2-chloro-N-(5-methylpyridin-2-yl)acetamide

• IUPAC Name: 2-chloro-N-(5-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C8H9ClN2O/c1-6-2-3-7(10-5-6)11-8(12)4-9/h2-3,5H,4H2,1H3,(H,10,11,12)
• InChI Key: RFGPQTBLGABJQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)CCl
• Molecular Formula: C8H9ClN2O
• DSSTOX Substance ID: DTXSID50408850
• Molecular Weight: 184.62 g/mol
• CAS No.: 143416-74-4

Description

2-chloro-N-(5-methylpyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C8H9ClN2O and its molecular weight is 184.62 g/mol. The purity is usually 95%.
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Scientific Research Applications

Oxidation Reactivity and Synthetic Routes

• Oxidation Reactivity : Research by Pailloux et al. (2007) describes the chemical oxidation of compounds similar to 2-chloro-N-(5-methylpyridin-2-yl)acetamide. They explored various oxidants and reaction conditions to generate different products, confirmed by spectroscopic methods and X-ray crystallography (Pailloux et al., 2007).

Synthesis of Derivatives and Biological Evaluation

• Derivative Synthesis : Kobayashi et al. (2007, 2008) discussed the two-step synthesis of derivatives from 2-chloro-6-methylpyridine-3-carbonitrile, a closely related compound, leading to various acetamide derivatives (Kobayashi et al., 2007), (Kobayashi et al., 2008).

• Anticancer Agents : Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, showing anticancer activity against lung adenocarcinoma cells (Evren et al., 2019).

• Antibacterial Agents : Ramalingam et al. (2019) created derivatives starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide with significant antibacterial activity (Ramalingam et al., 2019).

Chemistry and Safety in Industrial Processes

• Microreaction Synthesis : Sang et al. (2020) used microreaction systems for safer and more efficient synthesis of 3-methylpyridine-N-oxide, an intermediate in producing 2-chloro-5-methylpyridine (Sang et al., 2020).

Analgesic Properties of Derivatives

• Analgesic Activities : Kaplancıklı et al. (2012) investigated the analgesic properties of acetamide derivatives, showing significant effects against various nociceptive stimuli (Kaplancıklı et al., 2012).

Other Applications

• Herbicide Occurrence and Transport : Clark and Goolsby (1999) studied the occurrence of acetochlor, a related compound, in streams, contributing to the understanding of environmental impacts of chloroacetamide herbicides (Clark & Goolsby, 1999).

Safety and Hazards

The compound is classified under the GHS07 hazard class and has a hazard statement H302, indicating that it is harmful if swallowed. It is classified as Acute Tox. 4 Oral. The compound should be stored in a place classified under storage class code 11, which is for combustible solids.